N-(3,5-dimethylphenyl)-4-(diphenylmethyl)-1-piperazinecarbothioamide

• IUPAC Name: 4-benzhydryl-N-(3,5-dimethylphenyl)piperazine-1-carbothioamide
• InChI: InChI=1S/C26H29N3S/c1-20-17-21(2)19-24(18-20)27-26(30)29-15-13-28(14-16-29)25(22-9-5-3-6-10-22)23-11-7-4-8-12-23/h3-12,17-19,25H,13-16H2,1-2H3,(H,27,30)
• InChI Key: RROPWBCZFYGVIE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NC(=S)N2CCN(CC2)C(C3=CC=CC=C3)C4=CC=CC=C4)C
• Molecular Formula: C26H29N3S
• Molecular Weight: 415.6 g/mol

Description

This compound is a derivative of piperazine, which is a cyclic organic compound that consists of a six-membered ring containing two nitrogen atoms at opposite positions in the ring. Piperazine derivatives have a wide range of chemical and biological applications, including use as antihelminthics (anti-parasitic drugs) and in the manufacture of polymers, resins, and plastics.

Synthesis Analysis

The synthesis of such a compound would likely involve the reaction of a piperazine with the appropriate carbothioamide. Carbothioamides are a class of organic compounds that contain a functional group consisting of a carbonyl group (C=O) adjacent to a thioamide group (NH2). The exact synthesis process would depend on the specific reactants and conditions used.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the piperazine ring and the carbothioamide group would likely result in a fairly rigid structure. The exact structure would need to be determined using techniques such as X-ray crystallography or nuclear magnetic resonance (NMR) spectroscopy.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the piperazine ring and the carbothioamide group. Piperazines are known to undergo reactions with acids, bases, and electrophiles. The carbothioamide group could potentially undergo reactions with nucleophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be influenced by its molecular structure. These properties would need to be determined experimentally.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were used as a drug, its mechanism of action would depend on the specific biological target it interacts with. This would need to be determined through biological testing.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as its intended use. It would be important to handle this compound with appropriate safety precautions to minimize risk of exposure.